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Compound of Interest

Compound Name: Hexanedioic acid, sodium salt (1:)

Cat. No.: B3254173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monosodium adipate, also known as sodium hydrogen adipate, is the monosodium salt of

adipic acid. It is a white, odorless, crystalline powder formed by the partial neutralization of

adipic acid, a six-carbon dicarboxylic acid.[1] Its chemical structure, containing both a

carboxylate salt and a free carboxylic acid group, imparts specific properties that make it a

compound of interest in various chemical and pharmaceutical applications. This guide provides

a detailed overview of the physical and chemical properties of monosodium adipate,

experimental protocols for their determination, and a discussion of its relevance in the field of

drug development.

Core Physical and Chemical Properties
Quantitative data for monosodium adipate is summarized in the table below. It is important to

distinguish this compound from disodium adipate, the fully neutralized salt of adipic acid. Data

for monosodium adipate is less abundant in literature, and some properties are inferred from its

parent acid, adipic acid.
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Property Value Source(s)

IUPAC Name Sodium 5-carboxypentanoate N/A

Synonyms
Sodium hydrogen adipate,

Adipic acid monosodium salt
[1][2]

CAS Number 18996-34-4 [1][2]

Molecular Formula C₆H₉NaO₄ [2]

Molecular Weight 168.124 g/mol [2]

Appearance White, odorless powder [1]

Solubility
Freely soluble in water, soluble

in ethanol.
[1]

pKa (of parent acid)
pKa₁ = 4.41; pKa₂ = 5.41 (for

Adipic Acid at 25°C)
[3][4][5]

Detailed Properties and Characterization
Solubility Profile
Monosodium adipate is described as being freely soluble in water and soluble in ethanol.[1]

The solubility of this compound is governed by several factors critical to pharmaceutical

formulation:

pH-Dependence: As the salt of a dicarboxylic acid, its solubility is highly dependent on the

pH of the medium. In acidic solutions (pH < pKa₁ of adipic acid, ~4.4), the equilibrium will

shift towards the less soluble free adipic acid form. In neutral to basic solutions, it remains in

its highly soluble ionized form.

Solvent Polarity: Its ionic nature ensures high solubility in polar protic solvents like water and

lower alcohols, while it is expected to have poor solubility in non-polar organic solvents.

Temperature: Generally, the solubility of salts like monosodium adipate in water increases

with temperature.
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Acidity and Buffering Capacity
The acid-base behavior of monosodium adipate is dictated by the two pKa values of its parent,

adipic acid (pKa₁ ≈ 4.41, pKa₂ ≈ 5.41).[3][4][5] Monosodium adipate is the conjugate base

formed from the first deprotonation. A solution of monosodium adipate in water will have a pH

that is influenced by the second dissociation constant (pKa₂), making it an effective buffering

agent. Adipic acid itself is known to have excellent buffering capacity in the pH range of 2.5 to

3.0.[6] Solutions of monosodium adipate can help maintain a stable pH, a crucial attribute for

stabilizing pH-sensitive active pharmaceutical ingredients (APIs) in a formulation.

Diagram: Acid-Base Equilibria of Adipic Acid
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Figure 1: pH-Dependent Species of Adipic Acid
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Figure 2: Workflow for Monosodium Adipate Synthesis
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Figure 3: Shake-Flask Solubility Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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